1-methyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C17H23N5O2S2/c1-12(2)17-20-16(11-21(17)3)26(23,24)19-8-7-14-5-6-15(25-14)13-9-18-22(4)10-13/h5-6,9-12,19H,7-8H2,1-4H3
• InChI Key: AGKQPISSFZDCRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCCC2=CC=C(S2)C3=CN(N=C3)C
• Molecular Formula: C17H23N5O2S2
• Molecular Weight: 393.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known as 1, 3-diazole and is an amphoteric in nature i.e., it shows both acidic and basic properties. Pyrazole is another organic compound with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

The molecular structure of imidazole and pyrazole derivatives can be analyzed using techniques like elemental microanalysis, FTIR, and 1H NMR.

Chemical Reactions Analysis

The chemical reactions involving imidazole and pyrazole derivatives can be quite diverse, given the broad range of chemical and biological properties these compounds possess.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of specific imidazole and pyrazole derivatives would depend on their exact molecular structure.

Scientific Research Applications

Antibacterial Activity

• References: Amini et al. .

GIRK1/2 Activation

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Androgen Receptor (AR) Signaling Inhibition

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GLUT1 Inhibition

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Other Heterocyclic Chemistry Applications

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Natural Product Synthesis

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Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, are known to have a broad range of biological activities and can interact with various targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities . The downstream effects of these interactions would depend on the specific targets and mode of action of the compound.

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, suggesting that they can have various molecular and cellular effects .

Future Directions

Given the wide range of biological activities exhibited by imidazole and pyrazole derivatives, there is significant potential for the development of new drugs based on these compounds. Future research could focus on synthesizing new derivatives and testing their biological activity, with the aim of discovering new therapeutic agents.